Cas no 2172518-63-5 (2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine)

• Product Name: 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• CAS No: 2172518-63-5
• MF: C₁₂H₂₅N₅O
• MW: 255.359802007675
• CID: 6164517
• PubChem ID: 165600249
• Update Time: 2025-10-31

2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• EN300-1598268
• 2172518-63-5
• 2-{1-[3-(dimethylamino)propyl]-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine

• Inchi： 1S/C12H25N5O/c1-16(2)8-4-9-17-12(6-10-18-3)11(5-7-13)14-15-17/h4-10,13H2,1-3H3
• InChI Key： SCKZRIVLQUESFQ-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CCN)N=NN1CCCN(C)C

Computed Properties

• Exact Mass: 255.20591044g/mol
• Monoisotopic Mass: 255.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.2Ų

Additional information on 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine

Introduction to 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS No. 2172518-63-5)

2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS No. 2172518-63-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of triazoles and features a unique combination of functional groups that contribute to its diverse biological activities.

The structure of 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine is characterized by a central 1,2,3-triazole ring, which is a versatile and stable heterocyclic system widely used in medicinal chemistry. The presence of the dimethylamino and methoxyethyl substituents on the propyl and ethyl chains, respectively, imparts specific chemical and biological properties to the molecule. These functional groups are known for their ability to modulate interactions with biological targets, making the compound a promising candidate for drug development.

Recent studies have highlighted the potential therapeutic applications of 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit potent inhibitory effects on certain kinases, which are key regulators of cellular processes such as cell growth and differentiation. This property makes it a potential lead compound for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine has also shown promise in modulating receptor activity. Research has indicated that the compound can interact with specific G-protein coupled receptors (GPCRs), which are important targets for a wide range of therapeutic interventions. By modulating these receptors, the compound may offer new avenues for treating neurological disorders and other conditions mediated by GPCR signaling.

The pharmacokinetic profile of 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine has been another focus of recent studies. Preliminary data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its intended biological targets and maintain therapeutic concentrations over time. Further optimization through structural modifications may enhance these properties even further.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine in various therapeutic contexts. Early results from Phase I trials have shown promising safety profiles with minimal adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-y l}ethan - 1 - amine has also been explored for its potential use in diagnostic imaging. The unique chemical structure and functional groups of the compound make it suitable for conjugation with imaging agents such as radioisotopes or fluorescent dyes. This could enable non-invasive monitoring of disease progression and treatment response in real-time.

In conclusion, 2-{1 - 3 - ( dim eth ylamino ) prop yl - 5 - ( 2 - meth oxyet h yl ) - 1 H - 1 , 2 , 3 - triaz ol - 4 - yl } eth an - 1 - amine (CAS No. 2172518 - 63 - 5) represents a promising molecule with diverse potential applications in medicine and beyond. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments and diagnostic tools in the future.